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Compound of Interest

Compound Name: Methyl 2,2-dimethoxypropanoate

Cat. No.: B158955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling procedures for

Methyl 2,2-dimethoxypropanoate (CAS No. 10076-48-9). The information herein is compiled

to ensure the safe use of this compound in research and development settings. Adherence to

these guidelines is critical for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties
Methyl 2,2-dimethoxypropanoate is a combustible liquid that requires careful handling.[1]

Key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₆H₁₂O₄ [2][3]

Molecular Weight 148.16 g/mol [2][3]

Appearance
Colorless to Almost colorless

clear liquid
TCI

Boiling Point 183.1 °C [2]

Density 1.030 g/cm³ [2]

Flash Point 67.6 °C [2]

Purity >96.0% (GC) [1]

Hazard Identification and GHS Classification
Methyl 2,2-dimethoxypropanoate is classified as a hazardous substance. The following table

outlines its GHS hazard statements.

Hazard Statement Code Description

Causes skin irritation H315 [2]

Causes serious eye irritation H319 [2]

May cause respiratory irritation H335 [2]

Combustible liquid H227 [1]

Safe Handling and Storage Procedures
Proper handling and storage are paramount to ensure safety. The following procedures should

be strictly followed.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental protocol

should be conducted to determine the appropriate level of PPE. The following are minimum
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requirements:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[4]

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use.[4] The selected protective gloves must satisfy the specifications of EU Directive

89/686/EEC and the standard EN 374 derived from it.[4]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

[5] For tasks with a higher risk of splashing, consider a chemical-resistant apron or suit.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[4] In environments with inadequate ventilation,

especially when the substance is heated or aerosolized, respiratory protection is mandatory.

Engineering Controls
Ventilation: Handle in a well-ventilated place.[4] Use only outdoors or in a well-ventilated

area.[5][6] Local exhaust ventilation is recommended to keep airborne concentrations low.

Eyewash and Safety Shower: Facilities storing or utilizing this material should be equipped

with an eyewash fountain and a safety shower.

Handling Procedures
Avoid contact with skin and eyes.[4]

Avoid breathing mist, gas, or vapors.[4]

Wash hands thoroughly after handling.[5][6]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5][7]

Use non-sparking tools.[4][5][7]

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.[5][7]
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Storage Conditions
Store in a well-ventilated place. Keep cool.[5][7]

Keep container tightly closed.[5][7]

Recommended storage temperature is between 10°C - 25°C.[2]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[4]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: Vapors may form explosive mixtures with air.[5] Vapors may travel to a

source of ignition and flash back.[5] Containers may explode when heated.[5]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]
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Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Remove all sources of ignition. Evacuate personnel to safe areas.[4]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains.[4]

Containment and Cleanup: Collect and arrange for disposal. Keep the chemical in suitable,

closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[4]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][5][7]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Methyl 2,2-
dimethoxypropanoate in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.tcichemicals.com/OP/en/p/D2382
https://www.fishersci.com/store/msds?partNumber=AC115635000&productDescription=2+2-DIMETHOXYPROPANE+98+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/sial/d136808
https://www.benchchem.com/product/b158955?utm_src=pdf-body
https://www.benchchem.com/product/b158955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling Emergency Response

Conduct Risk Assessment

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Obtain Compound from Storage

Dispense Compound
(Avoid Inhalation/Contact)

Fire

If fire occurs

Perform Experiment

Spill

If spill occurs

Decontaminate Work Area Personal Exposure

If exposure occurs

Dispose of Waste Properly

Return Compound to Storage

Evacuate AreaAdminister First Aid Use Appropriate Extinguisher

Click to download full resolution via product page

Caption: Safe handling workflow for Methyl 2,2-dimethoxypropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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